Cas no 3459-83-4 (Propane, 1,3-diethoxy-)

• Product Name: Propane, 1,3-diethoxy-
• CAS No: 3459-83-4
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 318128
• PubChem ID: 137943
• Update Time: 2025-04-19

Propane, 1,3-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,3-diethoxy-
• 1,3-Diethoxypropane
• SCHEMBL407895
• IOQSSIPMPIYMDF-UHFFFAOYSA-N
• diethoxy propane
• NS00007853
• 3459-83-4
• 3,7-dioxanonane
• DTXSID00188150
• EC 413-140-6
• MFCD25292962
• DTXCID30110641
• G69464

• Inchi： 1S/C7H16O2/c1-3-8-6-5-7-9-4-2/h3-7H2,1-2H3
• InChI Key： IOQSSIPMPIYMDF-UHFFFAOYSA-N
• SMILES： O(CC)CCCOCC

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Propane, 1,3-diethoxy- Security Information

• Hazard Category Code： 10
• Safety Instruction： 9-24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers